Cas no 1805209-86-2 (2,5-Bis(trifluoromethyl)-4-iodobenzenesulfonyl chloride)

• Product Name: 2,5-Bis(trifluoromethyl)-4-iodobenzenesulfonyl chloride
• CAS No: 1805209-86-2
• MF: C₈H₂ClF₆IO₂S
• MW: 438.51317358017
• CID: 4964396
• Update Time: 2025-06-13

2,5-Bis(trifluoromethyl)-4-iodobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(trifluoromethyl)-4-iodobenzenesulfonyl chloride

• Inchi： 1S/C8H2ClF6IO2S/c9-19(17,18)6-2-3(7(10,11)12)5(16)1-4(6)8(13,14)15/h1-2H
• InChI Key： XIXGITKXRKZCSD-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)(F)F)=C(C=C1C(F)(F)F)S(=O)(=O)Cl

Computed Properties

• Exact Mass: 437.84129 g/mol
• Monoisotopic Mass: 437.84129 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 42.5
• Molecular Weight: 438.51

Additional information on 2,5-Bis(trifluoromethyl)-4-iodobenzenesulfonyl chloride

Recent Advances in the Application of 2,5-Bis(trifluoromethyl)-4-iodobenzenesulfonyl chloride (CAS: 1805209-86-2) in Chemical Biology and Pharmaceutical Research

The compound 2,5-Bis(trifluoromethyl)-4-iodobenzenesulfonyl chloride (CAS: 1805209-86-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile reactivity. This sulfonyl chloride derivative, characterized by the presence of trifluoromethyl and iodine substituents, serves as a critical intermediate in the synthesis of various bioactive molecules and functional materials. Recent studies have explored its applications in drug discovery, medicinal chemistry, and materials science, highlighting its potential as a key building block for the development of novel therapeutics and advanced materials.

One of the most notable applications of 2,5-Bis(trifluoromethyl)-4-iodobenzenesulfonyl chloride is in the synthesis of sulfonamide-based compounds, which are widely recognized for their pharmacological activities. Recent research published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's utility in the design of potent enzyme inhibitors targeting carbonic anhydrases and other metalloenzymes. The trifluoromethyl groups enhance the lipophilicity and metabolic stability of the resulting inhibitors, while the iodine substituent provides a handle for further functionalization via cross-coupling reactions.

In addition to its role in medicinal chemistry, this compound has found applications in materials science, particularly in the development of fluorinated polymers and liquid crystals. A study in Advanced Materials (2024) reported the use of 2,5-Bis(trifluoromethyl)-4-iodobenzenesulfonyl chloride as a precursor for the synthesis of high-performance fluorinated polyimides with exceptional thermal stability and dielectric properties. These materials show promise for use in microelectronics and aerospace applications, where stability under extreme conditions is paramount.

Recent advances in synthetic methodologies have also expanded the utility of this compound. A novel Pd-catalyzed cross-coupling protocol, published in Organic Letters (2023), enables the efficient conversion of the iodine moiety into various aryl and heteroaryl groups, significantly broadening the scope of accessible derivatives. This development has opened new avenues for the rapid diversification of chemical libraries in drug discovery programs.

From a safety and handling perspective, recent studies have provided updated guidelines for working with 2,5-Bis(trifluoromethyl)-4-iodobenzenesulfonyl chloride. While it remains a valuable synthetic intermediate, researchers emphasize the need for proper personal protective equipment and controlled reaction conditions due to its reactivity as a sulfonyl chloride. Current research efforts are focused on developing more sustainable synthetic routes to this compound, with particular attention to reducing the environmental impact of its production.

Looking forward, the unique combination of reactivity and functionality offered by 2,5-Bis(trifluoromethyl)-4-iodobenzenesulfonyl chloride positions it as a key player in the development of next-generation pharmaceuticals and advanced materials. Ongoing research is exploring its potential in targeted drug delivery systems, where the iodine atom could serve as a handle for radiolabeling, and in the creation of novel fluorinated biomaterials with tailored properties. As synthetic methodologies continue to evolve, we anticipate seeing expanded applications of this versatile building block across multiple disciplines in chemical biology and pharmaceutical sciences.